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Compound of Interest

Compound Name: Trimethyl isocyanurate

Cat. No.: B1199703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is

not a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always

consult the specific SDS for trimethyl isocyanurate provided by the manufacturer and follow

all applicable safety regulations and institutional protocols.

Introduction
Trimethyl isocyanurate (TMIC), the cyclic trimer of methyl isocyanate, is a stable heterocyclic

compound with increasing applications in polymer chemistry and as an intermediate in organic

synthesis.[1] Its unique structure, a six-membered ring of alternating nitrogen and carbonyl

groups with methyl substituents on the nitrogen atoms, imparts significant thermal and

mechanical stability.[1] While TMIC itself is more stable than its monomer, methyl isocyanate

(MIC), it is crucial for laboratory personnel to be thoroughly familiar with its potential hazards

and the appropriate safety and handling procedures to minimize risks. This guide provides an

in-depth overview of the known safety information, handling precautions, and emergency

procedures for trimethyl isocyanurate.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling. The table below summarizes the key physicochemical data for trimethyl
isocyanurate.
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Property Value Reference

Chemical Formula C₆H₉N₃O₃ [2][3]

Molecular Weight 171.15 g/mol [1][2]

CAS Number 827-16-7 [1][4]

Appearance
Monoclinic prisms (from water

or alcohol)
[2][5]

Melting Point 176-177 °C [6]

Boiling Point 274 °C [6]

Solubility
Reacts with water. Soluble in

alcohol.
[2][3]

Vapor Pressure Data not available

Density Data not available

Toxicological Data
Comprehensive toxicological data specifically for trimethyl isocyanurate is limited in publicly

available literature. Much of the available information is extrapolated from studies on its highly

toxic monomer, methyl isocyanate (MIC), and other isocyanates. It is imperative to handle

trimethyl isocyanurate with the assumption that it may pose similar, though likely less acute,

hazards. Isocyanates as a class are known skin and respiratory sensitizers.[7][8][9]

Note: The following table includes data for related isocyanates to provide an indication of

potential hazards. This data should be interpreted with caution and does not represent the

confirmed toxicity of trimethyl isocyanurate.
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Substance Test Route Species Value Reference

Methyl

Isocyanate
LC50 (6 hr) Inhalation Rat 6.1 ppm [10][11]

Methyl

Isocyanate
LC50 (6 hr) Inhalation Mouse 12.2 ppm [10]

Methyl

Isocyanate
LD50 Oral Rat 51.5 mg/kg [10]

TMXDI LC50 (4 hr) Inhalation Rat 0.027 mg/L [12]

TMXDI LD50 Oral Rat
>5000 mg/kg

bw
[12]

Isophorone

diisocyanate
LD50 Oral Rat

4814 - 5490

mg/kg bw
[13]

Hazard Identification and Personal Protective
Equipment (PPE)
Trimethyl isocyanurate is incompatible with many classes of compounds, including amines,

aldehydes, alcohols, alkali metals, ketones, mercaptans, strong oxidizers, hydrides, phenols,

and peroxides, which can cause vigorous exothermic reactions.[1][2][3][4][5][12] Acids and

bases can initiate polymerization.[1][2][3][4][5][12]

Recommended Personal Protective Equipment
A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specification Rationale

Respiratory

NIOSH-approved half-face

respirator with organic

vapor/acid gas cartridges and

a P100 particulate filter.

Protects against inhalation of

dust and potential vapors.

Eye
Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes and airborne

particles.

Hand
Chemical-resistant gloves

(e.g., nitrile, neoprene).
Prevents skin contact.

Body

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities, a chemical-

resistant apron or suit is

recommended.

Minimizes skin exposure.

The following diagram illustrates the hierarchy of controls for handling trimethyl isocyanurate
safely.
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Hierarchy of Controls for Trimethyl Isocyanurate

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of trimethyl
isocyanurate and preventing accidental exposure.

Handling:

Always handle trimethyl isocyanurate in a well-ventilated area, preferably within a

certified chemical fume hood.

Avoid the formation of dust.
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Ground all equipment to prevent static discharge.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials (see Section 4.0).

Keep away from heat, sparks, and open flames.

The logical workflow for handling trimethyl isocyanurate is depicted below.

Preparation Don Appropriate PPE Prepare Work Area
(Fume Hood, Spill Kit) Weigh and Dispense Reaction or Use Decontaminate Equipment Dispose of Waste Doff PPE Completion

Click to download full resolution via product page

Caption: Logical workflow for handling trimethyl isocyanurate.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response
Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully sweep or scoop the absorbed material into a labeled, sealable container for

disposal.

Decontaminate the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by

soap and water.[2]
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Large Spills:

Evacuate the laboratory and notify emergency personnel.

Prevent the spill from entering drains or waterways.

Follow institutional emergency response protocols.

The decision-making process for responding to a trimethyl isocyanurate spill is outlined in the

following diagram.
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Spill Occurs

Assess Spill Size and Risk

Small Spill?

Evacuate Immediate Area

Yes

Evacuate Lab
Notify Emergency Services

No

Don Full PPE

Contain and Absorb Spill

Collect Waste in Labeled Container

Decontaminate Spill Area

Dispose of Waste Properly

Spill Response Complete

Click to download full resolution via product page

Caption: Spill response decision flowchart.
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Experimental Protocols for Safety Assessment
While specific experimental data for trimethyl isocyanurate is scarce, the following sections

outline the general methodologies based on OECD guidelines for assessing the key

toxicological endpoints for a chemical of this class.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Test Animals: Healthy, young adult albino rabbits are typically used.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area (approximately 6 cm²) of the clipped skin and covered with a gauze patch and

non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema and edema at 1, 24, 48, and 72 hours, and then daily for up to 14 days if effects

persist.

Scoring: The degree of skin reaction is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Test Animals: Healthy, young adult albino rabbits are used.[14]

Application: A single dose of 0.1 mL of the test substance is instilled into the conjunctival sac

of one eye of the animal.[14] The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application.[14] Observations may

continue for up to 21 days if effects are not reversible.
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Scoring: Ocular lesions are scored using a standardized system.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

Principle: This in vitro assay uses several strains of Salmonella typhimurium and Escherichia

coli with pre-existing mutations that render them unable to synthesize a specific amino acid

(e.g., histidine for Salmonella). The test evaluates the ability of a substance to cause a

reverse mutation, allowing the bacteria to grow on a medium lacking that amino acid.

Procedure: a. The tester strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 fraction from rat liver).[15] b. The

bacterial cultures are then plated on a minimal agar medium. c. The plates are incubated for

48-72 hours. d. The number of revertant colonies on the test plates is compared to the

number on the negative control plates.

Interpretation: A significant, dose-dependent increase in the number of revertant colonies

indicates that the substance is mutagenic.[16]

Disposal
All waste containing trimethyl isocyanurate should be treated as hazardous waste.

Collect all waste in clearly labeled, sealed containers.

Dispose of the waste through a licensed chemical waste disposal company.

Do not dispose of trimethyl isocyanurate down the drain or in general waste.

Contaminated packaging should also be treated as hazardous waste.

Conclusion
Trimethyl isocyanurate, while more stable than its monomer, requires careful and informed

handling due to the potential hazards associated with the isocyanate class of compounds.

Adherence to the safety protocols outlined in this guide, in conjunction with the manufacturer's

SDS and institutional safety procedures, is paramount for the protection of all laboratory
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personnel. A thorough understanding of its reactivity, the consistent use of appropriate personal

protective equipment, and preparedness for emergency situations are the cornerstones of

working safely with this chemical. Further toxicological studies specifically on trimethyl
isocyanurate are needed to provide a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trimethyl Isocyanurate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199703#trimethyl-isocyanurate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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